![molecular formula C11H10FNS B1489835 (2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine CAS No. 1483686-46-9](/img/structure/B1489835.png)
(2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine
Overview
Description
Molecular Structure Analysis
The molecular structure of FTPA can be inferred from its molecular formula, C11H10FNS. It contains a fluorine atom, a thiophene ring, and a phenyl ring attached to a methanamine group. Detailed structural analysis using techniques like X-ray diffraction or density functional theory (DFT) would provide more insights .Scientific Research Applications
Biased Agonists of Serotonin Receptors
Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, designed as "biased agonists" of serotonin 5-HT1A receptors, exhibited high receptor affinity and selectivity, showing promise as antidepressant drug candidates. These compounds demonstrated robust antidepressant-like activity in preliminary in vivo studies, suggesting potential for further development (Sniecikowska et al., 2019).
Material Science and Pharmaceuticals
Substituted thiophenes, including compounds structurally related to (2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine, have found extensive applications in material science and pharmaceuticals. Their diverse biological activities and utility in organic electronics underscore the versatility of thiophene-based compounds (Nagaraju et al., 2018).
Aniline Sensing via Fluorescence Quenching
Thiophene-substituted 1,3,4-oxadiazole derivatives demonstrated potential as aniline sensors through fluorescence quenching mechanisms. These findings illustrate the applicability of thiophene derivatives in developing novel fluorophores for chemical sensing applications (Naik et al., 2018).
Radiopharmaceutical Chemistry
Thiophene for benzene ring substitution in the synthesis of thienyl-[18F]GBR 13119, a potent and selective dopamine uptake inhibitor, shows promise for use in radiopharmaceutical chemistry, particularly for brain imaging studies. This research highlights the potential of thiophenes in developing new imaging agents (Kilbourn, 1989).
Mechanism of Action
Target of Action
Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that (2-Fluoro-5-(thiophen-3-yl)phenyl)methanamine may also interact with various biological targets.
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to influence a variety of biological activities, suggesting that this compound may also affect multiple biochemical pathways .
Result of Action
Similar compounds have been found to exhibit a range of biological activities , suggesting that this compound may also have diverse effects at the molecular and cellular levels.
Action Environment
Such factors can significantly impact the effectiveness of similar compounds .
Properties
IUPAC Name |
(2-fluoro-5-thiophen-3-ylphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNS/c12-11-2-1-8(5-10(11)6-13)9-3-4-14-7-9/h1-5,7H,6,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLLADLYSWDHSDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CSC=C2)CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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